Methyl (4S)-4-[(3S,5S,8R,9S,10S,13R,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
Methyl (4S)-4-[(3S,5S,8R,9S,10S,13R,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
Brand Name:
Vulcanchem
CAS No.:
1249-75-8
VCID:
VC0044857
InChI:
InChI=1S/C25H42O3/c1-16(5-10-23(27)28-4)20-8-9-21-19-7-6-17-15-18(26)11-13-24(17,2)22(19)12-14-25(20,21)3/h16-22,26H,5-15H2,1-4H3/t16-,17?,18-,19+,20-,21+,22+,24+,25-/m1/s1
SMILES:
CC(CCC(=O)OC)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C
Molecular Formula:
C₂₅H₄₂O₃
Molecular Weight:
390.6 g/mol
Methyl (4S)-4-[(3S,5S,8R,9S,10S,13R,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate
CAS No.: 1249-75-8
Reference Standards
VCID: VC0044857
Molecular Formula: C₂₅H₄₂O₃
Molecular Weight: 390.6 g/mol
![Methyl (4S)-4-[(3S,5S,8R,9S,10S,13R,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate - 1249-75-8](/images/no_structure.jpg)
| CAS No. | 1249-75-8 |
|---|---|
| Product Name | Methyl (4S)-4-[(3S,5S,8R,9S,10S,13R,14S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate |
| Molecular Formula | C₂₅H₄₂O₃ |
| Molecular Weight | 390.6 g/mol |
| IUPAC Name | methyl (4R)-4-[(3R,8R,9S,10S,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoate |
| Standard InChI | InChI=1S/C25H42O3/c1-16(5-10-23(27)28-4)20-8-9-21-19-7-6-17-15-18(26)11-13-24(17,2)22(19)12-14-25(20,21)3/h16-22,26H,5-15H2,1-4H3/t16-,17?,18-,19+,20-,21+,22+,24+,25-/m1/s1 |
| Standard InChIKey | YXZVCZUDUJEPPK-MYQJVMKHSA-N |
| Isomeric SMILES | C[C@@H](CCC(=O)OC)[C@@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CC[C@@H](C4)O)C)C |
| SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C |
| Canonical SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C |
| Synonyms | Lithocholic Acid Methyl Ester-d7; Methyl 3α-Hydroxy-5β-cholan-24-oate-d7; Methyl 3α-Hydroxy-5β-cholanoate-d7; 3α-Hydroxy-5β-cholanic Acid-d7; 3α-Hydroxy-5β-cholan-24-oic Acid Methyl Ester-d7; (3α,5β)-3-Hydroxycholan-24-oic Acid Methyl Ester-d7; |
| PubChem Compound | 11741148 |
| Last Modified | Dec 23 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume